Cas no 6485-58-1 (1-Iodoethane-1,1,2,2,2-d)

• Product Name: 1-Iodoethane-1,1,2,2,2-d
• CAS No: 6485-58-1
• MF: C₂H₅I
• MW: 155.9651
• CID: 502655
• Update Time: 2024-10-28

1-Iodoethane-1,1,2,2,2-d Chemical and Physical Properties

Names and Identifiers

• Ethane-1,1,1,2,2-d5,2-iodo-
• Iodoethane-d5
• 1-Iodoethane-1,1,2,2,2-d

• Inchi： InChI=1S/C2H5I/c1-2-3/h2H2,1H3/i1D3,2D2
• InChI Key： HVTICUPFWKNHNG-ZBJDZAJPSA-N
• SMILES： C([2H])([2H])([2H])C([2H])([2H])I

Computed Properties

• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 2.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1

Experimental Properties

• Color/Form: Colorless Transparent Liquid
• Density: 2.012 g/mL at 25 °C
• Melting Point: -108 °C(lit.)
• Boiling Point: 69-73 °C(lit.)
• Flash Point: 53 °C
• Refractive Index: n20/D 1.5091(lit.)
• Solubility: Decomposition with water

1-Iodoethane-1,1,2,2,2-d Security Information

• Hazardous Material transportation number：1993
• WGK Germany：3
• Hazard Category Code： 23/24/25-42/43-63-36/37/38-22
• Safety Instruction： 23-26-36/37/39-45-36/37
• FLUKA BRAND F CODES：1-8-10
• Hazardous Material Identification：
• Storage Condition：Flammable area